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Compound of Interest

Compound Name: Jtk-101

Cat. No.: B1673104

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe
research environment. The identifier "JTK-101" is associated with several distinct chemical
products. This guide provides essential safety and logistical information, including operational
and disposal plans for each identified substance to prevent ambiguity and ensure correct
procedures are followed.

TK-101 Chemical Cleaner

A corrosive cleaning agent requiring stringent safety measures for handling and disposal.

Hazard and Safety Data

Hazard Classification Hazard Statements

Corrosive to Metals, Category 1 H290: May be corrosive to metal.

) ) o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation, Category 1
damage.

Specific Target Organ Toxicity (Single ] o
H335: May cause respiratory irritation.
Exposure), Category 3

H303: May be harmful if swallowed.
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Source: TK Products Safety Data Sheet[1]

Disposal Protocol

All waste materials should be disposed of in accordance with local, regional, national, and
international regulations. It is imperative to contact a licensed professional waste disposal
service to ensure compliance. Do not dispose of this product in drains or with regular
household waste.

Experimental Workflow for Safe Handling and Disposal
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Emergency Response

In case of exposure, follow

|
Girst aid measures immediatel)) (

n case of spill, contain and
clean up promptly

-

.

Preparation & Handling

Wear appropriate PPE:
- Impervious gloves
- OSHA-approved eye/face protection
- Respiratory protection if spraying

'

Ensure adequate ventilation

(use outdoors or in a well-ventilated areaD

'

Wash hands and exposed skin
thoroughly after handling

~

J

-

Disposal

~

Collect waste in a suitable,
labeled, and sealed container

'

Contact licensed waste
disposal service

'

Maintain disposal records
as per regulations

.

J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of TK-101 Chemical Cleaner.

TK101 Resin
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A selective resin for the separation of Strontium (Sr), Lead (Pb), and Polonium (Po).

Hazard and Safety Data

Hazard Classification Hazard Statements
Skin Irritation, Category 2 H315: Causes skin irritation.
Eye Irritation, Category 2 H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single ] o
H335: May cause respiratory irritation.
Exposure), Category 3

Specific Target Organ Toxicity (Repeated H373: May cause damage to organs through
Exposure), Category 2 prolonged or repeated exposure.

Hazardous to the Aquatic Environment H412: Harmful to aquatic life with long lasting
(Chronic), Category 3 effects.

Source: Triskem International Safety Data Sheet[2]

Disposal Protocol

Dispose of contents and container in accordance with all applicable local, regional, national,
and international regulations.[2] The resin should not be disposed of in the environment. Store
waste in a locked-up, designated area until it can be collected by a certified waste
management company.

Experimental Workflow for Safe Handling and Disposal
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4 Handling & Use N First Aid Procedures
\Wear _protectlve gloves, eye If inhaled, move to fresh air On skin, wash with soap and water . In eyes, rinse cauuou_sly
protection, and face protection with water for several minutes
Y
(Use in a well-ventilated area)
\J
(Avoid breathing dust, fumes, or vapors)
- J
4 Disiosal N
A
Collect used and unused resin
in a designated waste container
\J
Store waste in a secure,
locked-up location
\J
Arrange for disposal through
a certified waste management service
- J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of TK101 Resin.

JTK-101 (CAS: 503048-34-8)

This substance is a chemical reagent intended for research use only.[3] A comprehensive

Safety Data Sheet (SDS) with detailed disposal procedures was not available in the public
domain search results.
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Disposal Protocol

For all research-use-only chemicals, the primary source of disposal information is the
manufacturer's Safety Data Sheet (SDS). It is the user's responsibility to obtain and consult the
SDS before use. If an SDS is not readily available, contact the supplier (e.g.,
MedChemExpress) to request one.

In the absence of specific instructions, follow these general best practices for chemical waste
disposal, in accordance with your institution's Environmental Health and Safety (EHS) program:

[4]

Do not discard in trash or pour down the drain.

Segregate from other chemical waste streams to avoid incompatibility issues.

Collect in a properly sealed, clearly labeled waste container.

Arrange for pickup and disposal through your institution's hazardous waste program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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